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Introduction

The accurate elemental analysis of refractory minerals by techniques such as X-ray
Fluorescence (XRF), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES),
and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is often hindered by the
incomplete dissolution of the sample matrix. Metaborate fusion is a robust sample preparation
technique that overcomes this limitation by employing a molten salt flux to decompose even the
most chemically resistant materials, ensuring a complete and homogeneous sample for
analysis. This application note provides a detailed protocol for the metaborate fusion of
refractory minerals, guidance on flux selection, and an overview of the key experimental
parameters.

Principle of Metaborate Fusion

Metaborate fusion involves mixing a finely powdered sample with a borate flux, typically lithium
metaborate (LiBO2) or lithium tetraborate (Li2B4O7), and heating the mixture to a high
temperature (typically 900-1050°C).[1] At this temperature, the flux melts and acts as a
powerful solvent, breaking down the crystal lattice of the refractory minerals.[2] The resulting
molten glass, upon cooling, can be dissolved in a dilute acid to produce a clear, homogeneous
solution ready for analysis.[3] This method effectively eliminates particle size and mineralogical
effects that can compromise the accuracy of other sample preparation techniques.[4]

Flux Selection
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The choice of flux is critical for a successful fusion and depends on the chemical nature of the
sample. The "Acidity Index" (Ai) of an oxide, which is the ratio of oxygen atoms to metal atoms,
can be a useful guide.[4]

» Lithium Metaborate (LiBO2): This is a more basic flux and is highly effective for dissolving
acidic minerals such as silicates, aluminosilicates, and high-silica rocks like granites.[5][6]

 Lithium Tetraborate (Li2B4O7): This is a more acidic flux and is suitable for the decompaosition
of basic minerals like carbonates and various metal oxides.[4]

» Mixed Fluxes: For complex matrices containing both acidic and basic components, a mixture
of lithium metaborate and lithium tetraborate is often employed to achieve complete
dissolution.[6][7] Common ratios include 50:50 and 66:34 (tetraborate:metaborate).[7]

Experimental Parameters

The success of the metaborate fusion protocol is dependent on several key parameters, which
are summarized in the table below.
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Parameter

Recommendation

Rationale

Sample Preparation

Pulverize to < 50 pm

Increases surface area for

efficient reaction with the flux.

Crucible Material

Platinum or Platinum-5% Gold

Alloy

High melting point, chemical
inertness, and durability at
high temperatures. The gold
alloy provides non-wetting
properties.[8] Graphite
crucibles are a lower-cost
alternative but may be less

durable.

Sample to Flux Ratio

1:3to 1:10 (by weight)

Ensures an excess of flux to
completely dissolve the
sample. The optimal ratio
depends on the mineralogy of

the sample.[9]

Fusion Temperature

900°C - 1050°C

Sufficient to melt the flux and
facilitate the decomposition of

the sample.[1]

Fusion Time

10 - 60 minutes

Dependent on the sample
matrix and the specific
minerals being fused. Agitation
during fusion can reduce the
required time.[5][10]

Dissolution Acid

3M - 5% (v/v) Nitric Acid or
Hydrochloric Acid

Effectively dissolves the cooled
fusion bead. Gentle heating
may be required for complete
dissolution.[3][5]

Quantitative Data Summary
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Refractory Sample:Flu Fusion ] . .
. Recommen . Fusion Dissolution
Mineral/Sa X Ratio Temperatur . . .
ded Flux Time (min) Acid
mple Type (wiw) e (°C)
Silicates 3N HCI,
KBO2-K2COs3
(e.g., basalt, (32) 1:25 1000 10 HNOs, or
glass sand) ' H2S04[5]
Chrome KBO2-K2COs3 3N HCl or
1:50 1000 20
Refractory (3:2) H2S04[5]
Ores (high
SiO2, Al20s, Lithium N Standard N 5% (v/v)
Not Specified ] Not Specified o )
CaO, MgO, Metaborate Fusion Nitric Acid[11]
Mn)
) Lithium
Soails 11 1000 40-60 1M HCI[10]
Metaborate
General o o
) Lithium N . Multi-acid
Geological Not Specified  >1000 Not Specified ]
Borate solution[3]
Samples

Experimental Protocol
Materials and Reagents

Refractory mineral sample, pulverized to a fine powder

Lithium metaborate (LiBO2) or appropriate mixed flux

Platinum or platinum-gold alloy crucible

Muffle furnace or automated fusion apparatus

Heat-resistant gloves and tongs

Beaker or volumetric flask

Dilute nitric acid or hydrochloric acid (e.g., 3M or 5% v/v)
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« Stirring hotplate

Procedure

» Weighing: Accurately weigh the powdered refractory mineral sample and the selected
metaborate flux into a clean, dry platinum crucible. The sample-to-flux ratio should be
chosen based on the sample type (refer to the table above).

e Mixing: Thoroughly mix the sample and flux within the crucible using a platinum or plastic
rod.

o Fusion: Place the crucible in a muffle furnace preheated to the desired fusion temperature
(e.g., 1000°C).[10] Alternatively, use an automated fusion instrument. Heat for the specified
duration (e.g., 10-60 minutes) until a clear, homogeneous melt is obtained.[5][10]

e Cooling: Carefully remove the hot crucible from the furnace using tongs and place it on a
heat-resistant surface to cool. The molten bead will solidify as it cools.

» Dissolution: Place the cooled crucible and its contents into a beaker containing the
appropriate volume of dilute acid (e.g., 5% nitric acid).[3] Place the beaker on a stirring
hotplate and stir gently until the fused bead has completely dissolved. Gentle heating may be
applied to expedite dissolution.

o Final Preparation: Once the bead is fully dissolved, quantitatively transfer the solution to a
volumetric flask and dilute to the final volume with deionized water. The sample is now ready
for analysis by ICP-OES, ICP-MS, or other appropriate techniques.

Safety Precautions

o Metaborate fluxes are irritating to the eyes, respiratory system, and skin.[12] Handle in a
well-ventilated area or a fume hood.[13]

o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.[14]

o Use heat-resistant gloves and tongs when handling hot crucibles and operating the furnace.
[10]
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e Always add acid to water when preparing dilute acid solutions.

Visualization of the Experimental Workflow

Metaborate Fusion Workflow for Refractory Minerals

Sample and Flux Preparation

1. Weigh Sample and Flux

Thoroughly combine

2. Mix in Pt Crucible

Place in preheated furnace

Fusign Process

3. Heat in Furnace
(900-1050°C)

Remove and let cool

4. Cool to Solid Bead

Transfer to acid

Dissolutiont and Analysis

5. Dissolve in Dilute Acid

Quantitative transfer

6. Dilute and Analyze
(ICP-OES/MS, XRF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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